Cas no 2098000-87-2 (2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one)

2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one is a specialized organic compound featuring a piperidine core substituted with an ethoxy and trifluoromethyl group at the 4-position, along with a chloroacetyl moiety at the 1-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloroacetyl functionality allows for further derivatization via nucleophilic substitution. Its well-defined molecular architecture ensures consistent performance in complex reactions, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactive chloroacetyl group.
2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one structure
2098000-87-2 structure
Product Name:2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
CAS No:2098000-87-2
MF:C10H15ClF3NO2
MW:273.679812669754
CID:5727163
PubChem ID:122238869
Update Time:2025-10-22

2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethanone
    • 2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
    • F1908-1481
    • AKOS040795941
    • 2098000-87-2
    • Ethanone, 2-chloro-1-[4-ethoxy-4-(trifluoromethyl)-1-piperidinyl]-
    • 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
    • Inchi: 1S/C10H15ClF3NO2/c1-2-17-9(10(12,13)14)3-5-15(6-4-9)8(16)7-11/h2-7H2,1H3
    • InChI Key: XZDCTVVNNNFINU-UHFFFAOYSA-N
    • SMILES: ClCC(N1CCC(C(F)(F)F)(CC1)OCC)=O

Computed Properties

  • Exact Mass: 273.0743409g/mol
  • Monoisotopic Mass: 273.0743409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 306.5±42.0 °C(Predicted)
  • pka: -3.11±0.40(Predicted)

2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C196676-100mg
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
2098000-87-2
100mg
$ 115.00 2022-04-01
TRC
C196676-500mg
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
2098000-87-2
500mg
$ 435.00 2022-04-01
TRC
C196676-1g
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
2098000-87-2
1g
$ 680.00 2022-04-01
Life Chemicals
F1908-1481-0.25g
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
2098000-87-2 95%+
0.25g
$694.0 2023-09-07
Life Chemicals
F1908-1481-0.5g
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
2098000-87-2 95%+
0.5g
$731.0 2023-09-07
Life Chemicals
F1908-1481-1g
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
2098000-87-2 95%+
1g
$770.0 2023-09-07
Life Chemicals
F1908-1481-2.5g
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
2098000-87-2 95%+
2.5g
$1679.0 2023-09-07
Life Chemicals
F1908-1481-5g
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
2098000-87-2 95%+
5g
$2525.0 2023-09-07
Life Chemicals
F1908-1481-10g
2-chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
2098000-87-2 95%+
10g
$3532.0 2023-09-07

Additional information on 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one

Introduction to 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one (CAS No. 2098000-87-2)

2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2098000-87-2, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates key functional groups that make it a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic pathways.

The compound’s core structure consists of an ethanone backbone substituted with a chloro group at the second carbon and a piperidine ring modified with both ethoxy and trifluoromethyl groups. This arrangement imparts distinct electronic and steric properties, which are critical for modulating biological activity. The presence of the trifluoromethyl group, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity in drug candidates, making this compound a valuable building block for medicinal chemists.

In recent years, there has been growing interest in piperidine derivatives due to their efficacy in treating various therapeutic areas, including central nervous system (CNS) disorders and inflammation. The specific modification of the piperidine ring in 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one may contribute to its potential as an intermediate in the synthesis of novel pharmacological agents. For instance, studies have shown that piperidine-based compounds can interact with specific enzymes and receptors, potentially leading to improved therapeutic outcomes.

The ethoxy group on the piperidine ring further enhances the compound’s reactivity, allowing for further functionalization through various synthetic methodologies. This flexibility makes it an attractive scaffold for designing molecules with tailored biological properties. Researchers have explored similar structures in the development of kinase inhibitors and other small-molecule drugs, where the combination of chloro, ethoxy, and trifluoromethyl substituents plays a crucial role in optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one is its potential application in the synthesis of molecules targeting neurological disorders. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. The structural features of this compound suggest that it could serve as a precursor for developing new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. Recent advancements in computational chemistry have enabled more efficient virtual screening of such compounds, identifying promising candidates for experimental validation.

The pharmaceutical industry has increasingly relied on advanced synthetic techniques to produce complex molecules like 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate pi-systems present in many bioactive compounds. The chloro group on the ethanone moiety can be readily transformed into other functional groups through nucleophilic substitution reactions, providing multiple avenues for structural diversification.

Furthermore, the stability imparted by the trifluoromethyl group ensures that intermediates like this one remain viable throughout multi-step syntheses without degradation. This characteristic is especially important in large-scale drug manufacturing, where maintaining chemical integrity is paramount. The compound’s compatibility with modern synthetic protocols also makes it a suitable candidate for industrial applications once its pharmacological potential is fully explored.

In conclusion, 2-Chloro-1-[4-ethoxy-4-(trifluoromethyl)piperidin-1-yl]ethan-1-one (CAS No. 2098000-87-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of functional groups—particularly the chloro, ethoxy, and trifluoromethyl substituents—makes it a versatile intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for piperidine derivatives, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics targeting neurological and metabolic disorders.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.